Desloratadine-d4
Desloratadine-d4
Brand Name:
Vulcanchem
CAS No.:
381727-29-3
VCID:
VC0016770
InChI:
InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i10D2,11D2
SMILES:
C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4
Molecular Formula:
C19H19ClN2
Molecular Weight:
314.8 g/mol
Desloratadine-d4
CAS No.: 381727-29-3
Cat. No.: VC0016770
Molecular Formula: C19H19ClN2
Molecular Weight: 314.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 381727-29-3 |
|---|---|
| Molecular Formula | C19H19ClN2 |
| Molecular Weight | 314.8 g/mol |
| IUPAC Name | 13-chloro-2-(2,2,6,6-tetradeuteriopiperidin-4-ylidene)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene |
| Standard InChI | InChI=1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i10D2,11D2 |
| Standard InChI Key | JAUOIFJMECXRGI-MKQHWYKPSA-N |
| Isomeric SMILES | [2H]C1(CC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC(N1)([2H])[2H])[2H] |
| SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4 |
| Canonical SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCNCC3)C4=C1C=CC=N4 |
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